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Compound of Interest

Compound Name: Isopropyl ethanesulfonate

Cat. No.: B174199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl ethanesulfonate (CAS No. 14245-62-6) is an organic compound with the chemical

formula C5H12O3S.[1][2][3] It is an ester of ethanesulfonic acid and isopropanol. This

document provides a detailed overview of the known physical properties of isopropyl
ethanesulfonate, outlines standard experimental methodologies for their determination, and

presents a generalized workflow for its synthesis and purification. This guide is intended to be a

valuable resource for professionals in research and drug development who may work with or

encounter this compound.

Physical and Chemical Properties
Isopropyl ethanesulfonate is typically a colorless to pale yellow or light brown liquid.[1][4] It is

characterized by the presence of an isopropyl group and an ethanesulfonate moiety.[1] The

compound is soluble in polar organic solvents such as DMSO and methanol, but has limited

solubility in water.[1][2][4] It is stable under standard room temperature conditions.[1][5][6]
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Property Value Source

Molecular Formula C5H12O3S [1][2][3]

Molecular Weight 152.21 g/mol [2][3]

Physical Form Liquid, Oil [1][4][5]

Color
Colorless to Pale Yellow, Light

Brown
[1][4]

Boiling Point 237 °C [2][4][7]

Density 1.096 g/cm³ [2][4][7]

Flash Point 97 °C [2][4][7]

Solubility

Slightly soluble in DMSO and

Methanol; Limited solubility in

water.[1][2][4]

Storage Temperature
Refrigerator or Room

Temperature
[2][4][5][7]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of isopropyl
ethanesulfonate are not readily available in the provided search results. However, standard

analytical techniques are employed for the characterization of similar alkyl sulfonate

compounds.[8][9] The following are generalized methodologies for determining the key physical

properties listed above.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for determining the boiling point is distillation.

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask.
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Sample Preparation: The liquid sample (isopropyl ethanesulfonate) is placed in the round-

bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated.

Data Collection: The temperature is recorded when the liquid is boiling and the vapor

temperature stabilizes. This stable temperature is the boiling point. For accuracy, the

atmospheric pressure should also be recorded, as boiling point varies with pressure.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific volume) and an analytical balance are

required.

Measurement:

The empty pycnometer is weighed.

The pycnometer is filled with the sample liquid, and any excess is removed.

The filled pycnometer is weighed again.

The pycnometer is then emptied, cleaned, and filled with a reference substance of known

density (e.g., deionized water) and weighed.

Calculation: The density of the sample is calculated using the weights and the known density

of the reference substance.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Visual Method:

A known volume of the solvent (e.g., water, DMSO, methanol) is placed in a vial.
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Small, measured amounts of isopropyl ethanesulfonate are incrementally added to the

solvent.

The mixture is agitated after each addition until the solute dissolves.

The point at which the solute no longer dissolves and a separate phase or precipitate is

observed is noted. This provides a qualitative or semi-quantitative measure of solubility.

Structural and Purity Analysis
Techniques such as Fourier-Transform Infrared Spectroscopy (FTIR), High-Performance Liquid

Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy are used to confirm the structure and purity of alkyl

sulfonates.[8][9]

Generalized Experimental Workflow: Synthesis and
Purification
The following diagram illustrates a general workflow for the synthesis of an alkyl

ethanesulfonate, like isopropyl ethanesulfonate, followed by a standard purification process.

This is based on a common synthetic route for similar esters.[10]
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Start: Reagents

Ethanesulfonyl Chloride
Isopropanol

Anhydrous Base (e.g., Pyridine)

Reaction Setup:
Inert Atmosphere

Anhydrous Solvent
0-5 °C

Slow, Dropwise Addition
of Ethanesulfonyl Chloride

Stir at Room Temperature
(2-4 hours)

Workup

Quench with Cold Water

Step 1

Extract with Organic Solvent

Step 2

Wash Organic Layer:
- Dilute HCl

- Saturated NaHCO3
- Brine

Step 3

Dry over Anhydrous MgSO4

Step 4

Purification

Filter off Drying Agent

Step 1

Solvent Removal
(Reduced Pressure)

Step 2

Fractional Distillation
(Reduced Pressure)

Step 3

Final Product:
Isopropyl Ethanesulfonate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of isopropyl
ethanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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